1-(7-(2-(benzo[d]oxazol-2-ylthio)ethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-2,6-dioxopurin-8-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H23N7O4S/c1-26-17-15(18(30)25-20(26)31)28(19(24-17)27-8-6-12(7-9-27)16(22)29)10-11-33-21-23-13-4-2-3-5-14(13)32-21/h2-5,12H,6-11H2,1H3,(H2,22,29)(H,25,30,31)
• InChI Key: FROGONQJGKJKLH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCC(CC3)C(=O)N)CCSC4=NC5=CC=CC=C5O4
• Molecular Formula: C21H23N7O4S
• Molecular Weight: 469.5 g/mol
• CAS RN: 476482-76-5

Description

The compound is a white solid. It’s a complex organic molecule with multiple functional groups, including a benzoxazole ring, a purine ring, and an amide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Typically, these compounds are synthesized using readily available aromatic carboxylic acids. The exact synthesis process for this specific compound is not detailed in the available search results.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its IUPAC name and includes a benzoxazole ring, a purine ring, and an amide group. The compound also contains a piperidine ring and a thioether group.

Physical And Chemical Properties Analysis

The compound is a white solid with a melting point of 152–156 °C. The compound’s 1H NMR and 13C NMR data, as well as its high-resolution mass spectrometry (HRMS) data, have been reported.

Scientific Research Applications

Novel Compound Synthesis and Potential Therapeutic Activities

Research efforts are focused on synthesizing novel compounds with potential therapeutic activities, including anti-inflammatory, analgesic, antimicrobial, antituberculosis, and antipsychotic properties. For instance, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (A. Abu‐Hashem et al., 2020). Similarly, certain heterocyclic carboxamides have been evaluated as potential antipsychotic agents, displaying promising in vivo activities (M. H. Norman et al., 1996).

Chemical Synthesis and Methodology

Research also delves into chemical synthesis and methodology, such as the development of practical syntheses for complex molecules with potential as drug substances. An example includes the convergent, stereoselective synthesis of a CGRP receptor inhibitor, highlighting the importance of chemical synthesis in drug development (Reginald O. Cann et al., 2012).

Mechanism of Action

Target of Action

CCG-22373, also known as 1-(7-(2-(benzo[d]oxazol-2-ylthio)ethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide, primarily targets the RhoA transcriptional signaling pathway . This pathway plays a crucial role in various cellular processes, including cell adhesion, migration, and proliferation .

Mode of Action

CCG-22373 acts downstream of Rho, blocking the transcription stimulated by various proteins involved in the RhoA pathway . It specifically inhibits the nuclear accumulation of myocardin-related transcription factor A (MRTF-A/MAL/MKL1), a key player in epithelial–mesenchymal transition (EMT), a process closely associated with cancer and tissue fibrosis .

Biochemical Pathways

The RhoA pathway, affected by CCG-22373, is involved in various biochemical processes. It regulates the actin cytoskeleton, which is crucial for cell morphology, migration, and division. By inhibiting this pathway, CCG-22373 can potentially affect these cellular processes .

Result of Action

CCG-22373 has shown promising results in inhibiting the growth of certain cancer cell lines. For instance, it has been found to inhibit the migration and cord morphogenesis of endothelial cells in vitro, and sprouting angiogenesis ex vivo and in vivo . These findings suggest that CCG-22373 could be a potential anti-angiogenic agent .